3-chloro-4-fluoro-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide

• IUPAC Name: 3-chloro-4-fluoro-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C18H17ClF4N4O/c1-10-24-15(18(21,22)23)9-16(25-10)27-6-4-12(5-7-27)26-17(28)11-2-3-14(20)13(19)8-11/h2-3,8-9,12H,4-7H2,1H3,(H,26,28)
• InChI Key: SCLVCEQNMYRXKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=CC(=C(C=C3)F)Cl)C(F)(F)F
• Molecular Formula: C18H17ClF4N4O
• Molecular Weight: 416.8 g/mol

Description

This compound is also known as Saflufenacil. It is an organic compound of the pyrimidinedione chemical class used as an herbicide. It is used in the protection of crops from pests.

Synthesis Analysis

The key step in the preparation of Saflufenacil involves the reaction between a substituted aniline and an oxazinone. Specifically, 2-chloro-4-fluoro-5-aminobenzoic acid and 2-dimethylamino-4-(trifluoromethyl)-6H-1,3-oxazin-6-one are heated in acetic acid to form the ring systems of the herbicide in over 90% yield.

Scientific Research Applications

Herbicide and Agricultural Applications

Anti-Inflammatory and Analgesic Properties

Organic Synthesis Intermediates

Catalyst and Solvent

Straightforward Synthesis

Transition Metal-Catalyzed Carbon–Carbon Bond Formation

Mechanism of Action

Saflufenacil works by inhibiting protoporphyrinogen IX oxidase, preventing chlorophyll formation, and resulting in accumulation of protoporphyrin IX which is a potent photosensitizer. This activates oxygen, causing lipid peroxidation with rapid loss of membrane integrity and function.

Future Directions

Trifluoromethylpyridine (TFMP) derivatives, which include this compound, are currently used in the agrochemical and pharmaceutical industries. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. It is expected that many novel applications of TFMP will be discovered in the future.